2-bromo-4,5-difluoro-N,N-dimethylbenzenesulfonamide
Overview
Description
2-Bromo-4,5-difluoro-N,N-dimethylbenzenesulfonamide, also known as BDFDMS, is an organosulfonamide compound that has a wide range of scientific applications. It is used in the synthesis of several compounds, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound has been used in the synthesis of novel chemical compounds with potential anticancer properties. For instance, a study reported the synthesis and characterization of a compound unexpectedly synthesized by aminohalogenation, highlighting its potential in medicinal chemistry (Zhang, Shi-jie, Hu, Wei-Xiao, 2010).
Analytical Applications
- Derivatives of benzenesulfonamide, such as sodium N-bromo-p-nitrobenzenesulfonamide, have been used as oxidizing titrants in analytical chemistry. This application demonstrates the utility of these compounds in precise quantitative analysis (N. Gowda, N. Trieff, V. Ramanujam, T. Malinski, K. Kadish, D. Mahadevappa, 1983).
Photodynamic Therapy
- Certain benzenesulfonamide derivatives have been synthesized for use in photodynamic therapy, particularly in the treatment of cancer. These compounds exhibit properties like high singlet oxygen quantum yield, making them suitable as photosensitizers (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).
Gas-Liquid Chromatography
- N-dimethylaminomethylene derivatives of sulfonamides, including benzenesulfonamides, have been developed for their excellent properties in gas-liquid chromatography. This indicates the role of these compounds in enhancing the efficiency and accuracy of chromatographic analyses (W. Vandenheuvel, V. F. Gruber, 1975).
Photocatalytic Reactions
- Benzenesulfonamide derivatives have been used in photocatalytic reactions, showcasing their potential in the synthesis of complex organic molecules. This application is significant in the field of organic synthesis and material science (Weidi Zeng, W. Li, Haoguo Chen, Lei Zhou, 2022).
properties
IUPAC Name |
2-bromo-4,5-difluoro-N,N-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrF2NO2S/c1-12(2)15(13,14)8-4-7(11)6(10)3-5(8)9/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJFMGBKZMRBUAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=C(C=C(C(=C1)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrF2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 3-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,4-triazole-5-carboxylate](/img/structure/B1382179.png)
![[4-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]methanol](/img/structure/B1382183.png)
![tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-ethylcarbamate](/img/structure/B1382192.png)
